2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Specification

• CAS No.: 343-04-4
• Molecular Formula: C9H8BrFO2
• Molecular Weight: 247.06 g/mol
• IUPAC Name: 2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanone
• Standard InChI: InChI=1S/C9H8BrFO2/c1-13-9-3-2-6(11)4-7(9)8(12)5-10/h2-4H,5H2,1H3
• Standard InChI Key: BHVKAQAGKAZQDP-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)F)C(=O)CBr
• Canonical SMILES: COC1=C(C=C(C=C1)F)C(=O)CBr

Introduction

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is an organic compound with the molecular formula C₉H₈BrFO₂ and a molecular weight of approximately 247.06 g/mol. It is characterized by the presence of a bromine atom, a fluorine atom, and a methoxy group attached to a phenyl ring, contributing to its unique chemical properties. This compound is recognized for its potential applications in various chemical and biological contexts, particularly in pharmaceutical development and organic synthesis.

Applications and Research

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone serves as a valuable intermediate in various fields:

Pharmaceutical Development

It is used in the synthesis of pharmaceuticals, particularly in the development of anti-cancer and anti-inflammatory drugs. The fluorine substitution can enhance metabolic stability and bioavailability, while the methoxy group improves solubility and interaction with biological targets.

Organic Synthesis

The compound is utilized in organic chemistry for creating complex molecules, enabling researchers to explore new chemical reactions and pathways.

Material Science

It can be incorporated into polymer formulations, enhancing the properties of materials used in electronics and coatings.

Agricultural Chemistry

It has potential applications in the formulation of agrochemicals, contributing to the development of more effective pesticides and herbicides.

Biochemical Research

Researchers use this compound to study enzyme interactions and metabolic pathways, aiding in the understanding of various biological processes.

Similar Compounds

Several compounds exhibit structural similarities to 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, including:

Compound Name	CAS Number	Similarity Index
2-Bromo-1-(3-fluoro-2-methoxyphenyl)ethanone	1427403-76-6	0.93
1-(5-Fluoro-2-methoxyphenyl)ethanone	445-82-9	0.90
2-Bromo-1-(5-fluoro-2-hydroxyphenyl)ethanone	126581-65-5	0.90
3-Fluoro-2'-methoxybenzophenone	170019-17-7	0.89
2-Bromo-1-(2-fluoro-4,6-dimethoxyphenyl)ethanone	477594-25-5	0.88

These compounds share similar structural features but differ in specific substituents, influencing their reactivity and biological activity.

Synthesis Methods

Several methods exist for synthesizing 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, although detailed procedures are not widely documented in the literature. The synthesis typically involves the reaction of appropriate starting materials under controlled conditions to introduce the bromo, fluoro, and methoxy groups onto the phenyl ring.